Disodium 2,2'-dithiobis ethane sulfonate

• CAS No.: 16208-51-8
• Product Name: Disodium 2,2'-dithiobis ethane sulfonate
• Molecular Formula: C4H10NaO6S4+
• Molecular Weight: 305.4 g/mol
• IUPAC Name: sodium;2-(2-sulfoethyldisulfanyl)ethanesulfonic acid
• Standard InChI: InChI=1S/C4H10O6S4.Na/c5-13(6,7)3-1-11-12-2-4-14(8,9)10;/h1-4H2,(H,5,6,7)(H,8,9,10);/q;+1
• Standard InChIKey: KQYGMURBTJPBPQ-UHFFFAOYSA-L
• SMILES: C(CS(=O)(=O)O)SSCCS(=O)(=O)O.[Na+]
• Canonical SMILES: C(CS(=O)(=O)[O-])SSCCS(=O)(=O)[O-].[Na+].[Na+]
• Appearance: Solid powder
• Description: Dimesna reacts with acrolein and other urotoxic metabolites of oxazaphosphorines (cyclophosphamide or ifosfamide) to form stable, non-urotoxic compounds. Mesna does not have any antitumour activity, nor does it appear to interfere with the antitumour activity of antineoplastic drugs. This medication is used to protect the bladder wall from the harmful effects of some cancer-fighting drugs.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 45127-11-5 (Parent)
• Shelf Life: >5 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2,2'-dithiodiethanesulfonic acid; 2,2'-dithiodiethanesulfonic acid, ammonium salt; 2,2'-dithiodiethanesulfonic acid, disodium salt; BNP7787; dimesna; disodium 2,2'-dithio-bis-ethane sulfonate; Tavocept
• Reference: 1: Hausheer FH, Parker AR, Petluru PN, Jair KW, Chen S, Huang Q, Chen X, Ayala PY, Shanmugarajah D, Kochat H. Mechanistic study of BNP7787-mediated cisplatin nephroprotection: modulation of human aminopeptidase N. Cancer Chemother Pharmacol. 2010 May 4. [Epub ahead of print] PubMed PMID: 20440617.; 2: Hausheer FH, Shanmugarajah D, Leverett BD, Chen X, Huang Q, Kochat H, Petluru PN, Parker AR. Mechanistic study of BNP7787-mediated cisplatin nephroprotection: modulation of gamma-glutamyl transpeptidase. Cancer Chemother Pharmacol. 2010 Apr;65(5):941-51. Epub 2009 Aug 28. PubMed PMID: 19714332.; 3: Shanmugarajah D, Ding D, Huang Q, Chen X, Kochat H, Petluru PN, Ayala PY, Parker AR, Hausheer FH. Analysis of BNP7787 thiol-disulfide exchange reactions in phosphate buffer and human plasma using microscale electrochemical high performance liquid chromatography. J Chromatogr B Analyt Technol Biomed Life Sci. 2009 Apr 1;877(10):857-66. Epub 2009 Feb 28. PubMed PMID: 19278906.; 4: Głowacki R, Gryglik D, Kuśmierek K, Bald E. Urinary mesna and total mesna measurement by high performance liquid chromatography with ultraviolet detection. Talanta. 2005 Apr 30;66(3):534-9. Epub 2005 Jan 1. PubMed PMID: 18970018.; 5: Bastings MM, van Baal I, Meijer EW, Merkx M. One-step refolding and purification of disulfide-containing proteins with a C-terminal MESNA thioester. BMC Biotechnol. 2008 Oct 1;8:76. PubMed PMID: 18828922; PubMed Central PMCID: PMC2570673.; 6: Miller AA, Wang XF, Gu L, Hoffman P, Khatri J, Dunphy F, Edelman MJ, Bolger M, Vokes EE, Green MR; Cancer and Leukemia Group B (CALGB). Phase II randomized study of dose-dense docetaxel and cisplatin every 2 weeks with pegfilgrastim and darbepoetin alfa with and without the chemoprotector BNP7787 in patients with advanced non-small cell lung cancer (CALGB 30303). J Thorac Oncol. 2008 Oct;3(10):1159-65. PubMed PMID: 18827613.; 7: Wang And X, Guo Z. The role of sulfur in platinum anticancer chemotherapy. Anticancer Agents Med Chem. 2007 Jan;7(1):19-34. Review. PubMed PMID: 17266503.; 8: Patzer L, Hernando N, Ziegler U, Beck-Schimmer B, Biber J, Murer H. Ifosfamide metabolites CAA, 4-OH-Ifo and Ifo-mustard reduce apical phosphate transport by changing NaPi-IIa in OK cells. Kidney Int. 2006 Nov;70(10):1725-34. Epub 2006 Sep 27. PubMed PMID: 17003823.; 9: Boven E, Westerman M, van Groeningen CJ, Verschraagen M, Ruijter R, Zegers I, van der Vijgh WJ, Giaccone G. Phase I and pharmacokinetic study of the novel chemoprotector BNP7787 in combination with cisplatin and attempt to eliminate the hydration schedule. Br J Cancer. 2005 May 9;92(9):1636-43. PubMed PMID: 15841080; PubMed Central PMCID: PMC2362054.; 10: Verschraagen M, Boven E, Torun E, Hausheer FH, Bast A, van der Vijgh WJ. Possible (enzymatic) routes and biological sites for metabolic reduction of BNP7787, a new protector against cisplatin-induced side-effects. Biochem Pharmacol. 2004 Aug 1;68(3):493-502. PubMed PMID: 15242815.
• PubChem Compound: 25008190
• Last Modified: Nov 11 2021